3,4-dimethoxy-N'-[(2-thienylacetyl)oxy]benzenecarboximidamide

• IUPAC Name: [(Z)-[amino-(3,4-dimethoxyphenyl)methylidene]amino] 2-thiophen-2-ylacetate
• InChI: InChI=1S/C15H16N2O4S/c1-19-12-6-5-10(8-13(12)20-2)15(16)17-21-14(18)9-11-4-3-7-22-11/h3-8H,9H2,1-2H3,(H2,16,17)
• InChI Key: DNVBWFHRGOOIJO-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=NOC(=O)CC2=CC=CS2)N)OC
• Isomeric SMILES: COC1=C(C=C(C=C1)/C(=N/OC(=O)CC2=CC=CS2)/N)OC
• Molecular Formula: C15H16N2O4S
• Molecular Weight: 320.4 g/mol

Description

3,4-dimethoxy-N'-[(2-thienylacetyl)oxy]benzenecarboximidamide, also known as TACB, is a synthetic compound that has been the subject of scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 3,4-dimethoxy-N'-[(2-thienylacetyl)oxy]benzenecarboximidamide involves its interaction with various cellular targets, including enzymes and receptors. 3,4-dimethoxy-N'-[(2-thienylacetyl)oxy]benzenecarboximidamide has been found to inhibit the activity of certain enzymes, such as cyclooxygenase-2 (COX-2), which is involved in inflammation. 3,4-dimethoxy-N'-[(2-thienylacetyl)oxy]benzenecarboximidamide has also been shown to bind to certain receptors, such as the cannabinoid receptor CB1, which is involved in pain and anxiety.
Biochemical and Physiological Effects:
3,4-dimethoxy-N'-[(2-thienylacetyl)oxy]benzenecarboximidamide has been found to have various biochemical and physiological effects, depending on the target and dose. Studies have shown that 3,4-dimethoxy-N'-[(2-thienylacetyl)oxy]benzenecarboximidamide can reduce inflammation, inhibit cancer cell growth, and promote neuronal survival. 3,4-dimethoxy-N'-[(2-thienylacetyl)oxy]benzenecarboximidamide has also been found to have analgesic and anxiolytic effects, reducing pain and anxiety in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using 3,4-dimethoxy-N'-[(2-thienylacetyl)oxy]benzenecarboximidamide in lab experiments is its specificity for certain targets, allowing researchers to study the effects of inhibiting or activating specific enzymes or receptors. However, one limitation of using 3,4-dimethoxy-N'-[(2-thienylacetyl)oxy]benzenecarboximidamide is its potential toxicity, as high doses have been found to cause liver damage in animal models.

Future Directions

There are several future directions for research on 3,4-dimethoxy-N'-[(2-thienylacetyl)oxy]benzenecarboximidamide, including further investigation of its potential applications in cancer treatment, neuroprotection, and drug development. Additionally, studies could focus on optimizing the synthesis method for 3,4-dimethoxy-N'-[(2-thienylacetyl)oxy]benzenecarboximidamide to improve its yield and purity. Finally, more research is needed to determine the safety and efficacy of 3,4-dimethoxy-N'-[(2-thienylacetyl)oxy]benzenecarboximidamide in humans, including its potential side effects and drug interactions.
In conclusion, 3,4-dimethoxy-N'-[(2-thienylacetyl)oxy]benzenecarboximidamide is a synthetic compound that has been the subject of scientific research due to its potential applications in various fields. Studies have shown that 3,4-dimethoxy-N'-[(2-thienylacetyl)oxy]benzenecarboximidamide can inhibit cancer cell growth, promote neuronal survival, and have analgesic and anxiolytic effects. However, further research is needed to determine the safety and efficacy of 3,4-dimethoxy-N'-[(2-thienylacetyl)oxy]benzenecarboximidamide in humans and optimize its synthesis method.

Synthesis Methods

3,4-dimethoxy-N'-[(2-thienylacetyl)oxy]benzenecarboximidamide can be synthesized using a multistep process that involves the reaction of 3,4-dimethoxybenzaldehyde with 2-thiophenemethanamine to form the intermediate compound, which is then reacted with acetic anhydride and hydrochloric acid to yield the final product.

Scientific Research Applications

3,4-dimethoxy-N'-[(2-thienylacetyl)oxy]benzenecarboximidamide has been studied for its potential applications in various fields, including cancer research, neuroprotection, and drug development. Studies have shown that 3,4-dimethoxy-N'-[(2-thienylacetyl)oxy]benzenecarboximidamide can inhibit the growth of cancer cells and induce apoptosis, making it a promising candidate for cancer treatment. 3,4-dimethoxy-N'-[(2-thienylacetyl)oxy]benzenecarboximidamide has also been found to have neuroprotective effects, protecting neurons from damage and promoting their survival. Additionally, 3,4-dimethoxy-N'-[(2-thienylacetyl)oxy]benzenecarboximidamide has been investigated as a potential drug candidate for various conditions, including inflammation, pain, and anxiety.